Cas no 1353977-81-7 ([1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine)

• Product Name: [1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine
• CAS No: 1353977-81-7
• MF: C₁₁H₂₅N₃
• MW: 199.336302518845
• CID: 2160136
• Update Time: 2025-06-08

[1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine
• 1-(2-Aminoethyl)-N-isopropyl-N-methylpiperidin-3-amine
• (R)-1-(2-Aminoethyl)-N-isopropyl-N-methylpiperidin-3-amine
• (S)-1-(2-Aminoethyl)-N-isopropyl-N-methylpiperidin-3-amine
• AM94238
• [1-(2-aminoethyl)piperidin-3-yl]isopropylmethylamine

• Inchi： 1S/C11H25N3/c1-10(2)13(3)11-5-4-7-14(9-11)8-6-12/h10-11H,4-9,12H2,1-3H3
• InChI Key： HYHOULFBXKZEMR-UHFFFAOYSA-N
• SMILES： N1(CCN)CCCC(C1)N(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 159
• Topological Polar Surface Area: 32.5

Additional information on [1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine

Comprehensive Overview of [1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine (CAS No. 1353977-81-7)

The compound [1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine, identified by its CAS No. 1353977-81-7, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of substituted piperidine derivatives, which are widely studied for their diverse applications in medicinal chemistry, material science, and biochemical research. The presence of both amino-ethyl and isopropyl-methyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in [1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine for its potential as a building block in designing central nervous system (CNS) targeting agents. Its structural features, such as the tertiary amine and secondary amine groups, allow for interactions with biological targets, making it a candidate for further pharmacological studies.

The synthesis of CAS No. 1353977-81-7 involves multi-step organic reactions, often starting from commercially available piperidine precursors. Key steps include alkylation, reductive amination, and protective group chemistry, which are common in modern synthetic organic chemistry. The compound's purity and stability are critical for its applications, and advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure quality control.

One of the trending topics in the scientific community is the exploration of nitrogen-containing heterocycles for their bioactivity. [1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine aligns with this trend, as its structure is reminiscent of bioactive alkaloids and neurotransmitter analogs. Users searching for "piperidine derivatives in drug design" or "amine-functionalized heterocycles" will find this compound highly relevant to their research interests.

From an industrial perspective, CAS No. 1353977-81-7 is valued for its potential in creating customized chemical libraries for high-throughput screening. Pharmaceutical companies and academic labs often seek such compounds to accelerate the discovery of novel therapeutic agents. Additionally, its application in catalysis and ligand design is an area of growing interest, particularly in asymmetric synthesis and metal-organic frameworks (MOFs).

Environmental and safety considerations are also paramount when working with [1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine. While it is not classified as hazardous under standard regulations, proper handling protocols, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Researchers frequently search for "safe handling of amine compounds" and "storage conditions for nitrogen heterocycles", underscoring the importance of these topics.

In conclusion, [1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine (CAS No. 1353977-81-7) is a compound of significant scientific and industrial interest. Its structural complexity and functional diversity make it a valuable asset in organic synthesis, drug discovery, and material science. As research continues to uncover new applications, this compound is poised to remain a focal point in the chemical and pharmaceutical industries.